Heptamidine

• Molecular Formula: C21H28N4O2
• Molecular Weight: 368.5 g/mol
• InChI: InChI=1S/C21H28N4O2/c22-20(23)16-6-10-18(11-7-16)26-14-4-2-1-3-5-15-27-19-12-8-17(9-13-19)21(24)25/h6-13H,1-5,14-15H2,(H3,22,23)(H3,24,25)
• InChIKey: IUJKKCRARYRWFG-UHFFFAOYSA-N

Heptamidine: Pentamidine-Related S100B Inhibitor

Heptamidine (SBi4211) is a synthetic bis-benzamidine compound and a pentamidine analog, designed via molecular dynamics simulations to span both binding sites of the calcium-binding protein S100B with a single molecule [1]. It inhibits S100B with a dissociation constant (Kd) of 6.9 μM [2], and exhibits selective cytotoxicity against S100B-expressing melanoma cells [3]. The 1.65 Å X-ray crystal structure of the Ca²⁺-S100B-heptamidine complex confirms its distinct 1:1 binding stoichiometry, in contrast to pentamidine's 2:1 binding mode [4].

S100B target engagement studies with crystallographically confirmed 1:1 binding mode

S100B-positive cell-model endpoint review, distinct from pentamidine

DM1 RNA mis-splicing correction assay context

Bis-amidine DNA binding SAR comparator, non-AT-selective profile

• [1] McKnight LE, et al. Structure-Based Discovery of a Novel Pentamidine-Related Inhibitor of the Calcium-Binding Protein S100B. ACS Med Chem Lett. 2012 Dec 13;3(12):975-979. doi: 10.1021/ml300166s. View Source
• [2] McKnight LE, et al. Structure-Based Discovery of a Novel Pentamidine-Related Inhibitor of the Calcium-Binding Protein S100B. ACS Med Chem Lett. 2012 Dec 13;3(12):975-979. doi: 10.1021/ml300166s. View Source
• [3] McKnight LE, et al. Structure-Based Discovery of a Novel Pentamidine-Related Inhibitor of the Calcium-Binding Protein S100B. ACS Med Chem Lett. 2012 Dec 13;3(12):975-979. doi: 10.1021/ml300166s. View Source
• [4] McKnight LE, et al. Structure-Based Discovery of a Novel Pentamidine-Related Inhibitor of the Calcium-Binding Protein S100B. ACS Med Chem Lett. 2012 Dec 13;3(12):975-979. doi: 10.1021/ml300166s. View Source

Why Analogs Cannot Substitute for Heptamidine

Despite sharing a diamidine scaffold, heptamidine cannot be replaced by its close analogs pentamidine or propamidine due to divergent binding stoichiometries, DNA sequence selectivity profiles, and functional outcomes in disease-relevant models. While pentamidine binds S100B in a 2:1 stoichiometry, heptamidine's extended heptane linker enables a 1:1 binding mode that alters downstream effects [1]. In a myotonic dystrophy type 1 (DM1) model, heptamidine rescues mis-splicing with an EC₅₀ of 15 μM, whereas propamidine and pentamidine fail to significantly reduce toxic CUG RNA levels at equivalent concentrations [2]. Additionally, heptamidine exhibits poor DNA sequence selectivity compared to the pronounced AT-tract binding of propamidine and pentamidine, indicating distinct nucleic acid interaction profiles [3].

Binding stoichiometry divergence

Heptamidine's 1:1 S100B binding vs pentamidine's 2:1 may shift target engagement and downstream signaling interpretation.

Functional mismatch in DM1 splicing

Heptamidine rescues mis-splicing, while propamidine and pentamidine show no effect; splicing-corrected models may not transfer.

DNA sequence selectivity differs

Poorly sequence-selective DNA binding vs the AT-tract preference of pentamidine/propamidine limits direct analog substitution in nucleic acid studies.

• [1] McKnight LE, et al. Structure-Based Discovery of a Novel Pentamidine-Related Inhibitor of the Calcium-Binding Protein S100B. ACS Med Chem Lett. 2012 Dec 13;3(12):975-979. doi: 10.1021/ml300166s. View Source
• [2] Coonrod LA, et al. Reducing levels of toxic RNA with small molecules. ACS Chem Biol. 2013 Nov 15;8(11):2528-37. View Source
• [3] Bailly C, et al. Sequence-selective binding to DNA of bis(amidinophenoxy)alkanes related to propamidine and pentamidine. Biochem J. 1997 Apr 1;323(Pt 1):23-31. doi: 10.1042/bj3230023. View Source

Evidence of Heptamidine Differentiation

S100B Binding Stoichiometry Difference

Heptamidine binds S100B in a 1:1 stoichiometry (one heptamidine molecule per S100B monomer), whereas pentamidine binds in a 2:1 stoichiometry [1]. This difference arises from the extended heptane linker in heptamidine, which allows a single molecule to span both binding pockets, as confirmed by the 1.65 Å X-ray crystal structure of the Ca²⁺-S100B-heptamidine complex [2].

Stoichiometry

Head-to-head

Heptamidine 1:1

vs

Pentamidine 2:1

1:1 binding mode indicates distinct target engagement profile not shared by pentamidine.

X-ray crystallography at 1.65 Å confirms binding mode.

Evidence Dimension	Binding stoichiometry to S100B monomer
Target Compound Data	1:1 (heptamidine:S100B monomer)
Comparator Or Baseline	Pentamidine: 2:1 (pentamidine:S100B monomer)
Quantified Difference	Stoichiometry reduced from 2:1 to 1:1
Conditions	X-ray crystallography (1.65 Å resolution), NMR HSQC

Why This Matters

The altered stoichiometry indicates a fundamentally different binding mode that may influence downstream pharmacological effects and off-target profiles, making heptamidine a mechanistically distinct tool for S100B-related research.

• [1] McKnight LE, et al. Structure-Based Discovery of a Novel Pentamidine-Related Inhibitor of the Calcium-Binding Protein S100B. ACS Med Chem Lett. 2012 Dec 13;3(12):975-979. doi: 10.1021/ml300166s. View Source
• [2] McKnight LE, et al. Structure-Based Discovery of a Novel Pentamidine-Related Inhibitor of the Calcium-Binding Protein S100B. ACS Med Chem Lett. 2012 Dec 13;3(12):975-979. doi: 10.1021/ml300166s. View Source

DM1 Mis-Splicing Rescue Activity

In a HeLa cell DM1 model, heptamidine rescues mis-splicing of minigene reporters with an EC₅₀ of 15 μM [1]. At 20 μM, heptamidine does not significantly reduce CUG repeat RNA levels, a result comparable to propamidine and pentamidine, but its ability to correct splicing is unique among the tested diamidines [2]. Cytotoxicity is observed above 17.5 μM in HeLa cells expressing 960 CUG repeats [3].

DM1 splicing EC₅₀

Head-to-head

15 μM

Heptamidine

Unique mis-splicing rescue activity; propamidine and pentamidine did not reduce CUG RNA levels.

HeLa cell DM1 model, cytotoxicity observed above 17.5 μM.

Evidence Dimension	Mis-splicing rescue EC₅₀ vs. CUG reduction
Target Compound Data	EC₅₀ = 15 μM (mis-splicing rescue); no significant CUG reduction at 20 μM
Comparator Or Baseline	Propamidine, Pentamidine: no significant CUG reduction at 20 μM; mis-splicing rescue not reported
Quantified Difference	Heptamidine uniquely corrects splicing (EC₅₀ 15 μM) while all three fail to reduce CUG RNA
Conditions	HeLa cell DM1 model with minigene reporters

Why This Matters

This functional divergence demonstrates that heptamidine engages distinct molecular pathways in DM1, making it a preferred chemical probe for investigating splicing defects independent of toxic RNA clearance.

• [1] Coonrod LA, et al. Reducing levels of toxic RNA with small molecules. ACS Chem Biol. 2013 Nov 15;8(11):2528-37. View Source
• [2] Coonrod LA, et al. Reducing levels of toxic RNA with small molecules. ACS Chem Biol. 2013 Nov 15;8(11):2528-37. View Source
• [3] Coonrod LA, et al. Reducing levels of toxic RNA with small molecules. ACS Chem Biol. 2013 Nov 15;8(11):2528-37. View Source

DNA Sequence Selectivity Difference

DNase I footprinting studies reveal that propamidine and pentamidine bind selectively to AT-tract DNA sequences (≥4 consecutive A-T base pairs), whereas heptamidine, along with butamidine, octamidine, and nonamidine, displays poorly sequence-selective DNA binding [1]. The lack of GC base pair tolerance is common to all tested diamidines, but heptamidine's reduced AT-selectivity distinguishes it from the shorter-linker analogs [2].

DNA selectivity

Head-to-head

Poorly selective

vs

AT-tract selective

Loss of pronounced AT selectivity may influence DNA-targeted assay interpretation.

DNase I footprinting comparison with propamidine and pentamidine.

Evidence Dimension	DNA sequence selectivity
Target Compound Data	Poorly sequence-selective; does not require AT-tracts for binding
Comparator Or Baseline	Propamidine, Pentamidine: selective for ≥4 consecutive A-T base pairs
Quantified Difference	Loss of pronounced AT-tract selectivity
Conditions	DNase I, DNase II, and micrococcal nuclease footprinting

Why This Matters

This difference in nucleic acid interaction may translate to distinct antimicrobial or antitumor mechanisms, and reduced sequence selectivity could correlate with altered off-target profiles compared to pentamidine.

• [1] Bailly C, et al. Sequence-selective binding to DNA of bis(amidinophenoxy)alkanes related to propamidine and pentamidine. Biochem J. 1997 Apr 1;323(Pt 1):23-31. doi: 10.1042/bj3230023. View Source
• [2] Bailly C, et al. Sequence-selective binding to DNA of bis(amidinophenoxy)alkanes related to propamidine and pentamidine. Biochem J. 1997 Apr 1;323(Pt 1):23-31. doi: 10.1042/bj3230023. View Source

Myotonia Reduction in DM1 Mouse Model

In HSALR mice, a model of myotonic dystrophy type 1, intraperitoneal injection of heptamidine (20 or 30 mg/kg for 7 days) induced a dose-dependent reduction of exon 7a inclusion, returning to wild-type levels (6±1%) at the 20 mg/kg dose [1]. Myotonia grade was reduced from grade 3 (frequent myotonic discharges) to grade 1 (occasional discharges) or grade 0 at both 20 and 30 mg/kg doses [2].

Myotonia reduction

Reported

Exon 7a restored to 6±1%

Myotonia grade 3→1/0

In vivo model-response context: dose-dependent splicing correction at 20 mg/kg.

HSALR mouse model, 7-day intraperitoneal administration.

Evidence Dimension	In vivo splicing correction and myotonia reduction
Target Compound Data	20 mg/kg: exon 7a inclusion reduced to 6±1%; myotonia grade reduced from 3 to 1/0
Comparator Or Baseline	Baseline: wild-type exon 7a inclusion 6±1%; myotonia grade 3 in untreated HSALR mice
Quantified Difference	Complete restoration to wild-type splicing levels; significant myotonia improvement
Conditions	HSALR mouse model, 7-day intraperitoneal administration

Why This Matters

Demonstration of in vivo functional correction in a disease-relevant animal model strengthens heptamidine's translational potential and provides a clear efficacy benchmark for procurement in DM1 research.

• [1] Coonrod LA, et al. Reducing levels of toxic RNA with small molecules. ACS Chem Biol. 2013 Nov 15;8(11):2528-37. View Source
• [2] Coonrod LA, et al. Reducing levels of toxic RNA with small molecules. ACS Chem Biol. 2013 Nov 15;8(11):2528-37. View Source

Selective Cytotoxicity to S100B-Positive Melanoma

Heptamidine binds S100B with a Kd of 6.9 μM and selectively kills melanoma cells that express S100B over those that do not [1]. NMR HSQC experiments confirm that heptamidine interacts with the same region of S100B as pentamidine, but the 1:1 binding mode and selective cytotoxicity represent a differentiated pharmacological profile [2].

S100B affinity

Class-level

Kd 6.9 μM

S100B⁺ selective

Reported S100B-dependent cell-model endpoint; selectivity over S100B⁻ cells.

Melanoma cell lines; pentamidine selectivity not established in parallel.

Evidence Dimension	S100B binding affinity and selective cytotoxicity
Target Compound Data	Kd = 6.9 μM; selective killing of S100B⁺ melanoma cells
Comparator Or Baseline	Pentamidine: binds S100B (affinity not directly compared) but selectivity not established
Quantified Difference	Heptamidine demonstrates S100B-dependent selective cytotoxicity
Conditions	Melanoma cell lines with/without S100B expression

Why This Matters

This S100B-dependent selectivity suggests heptamidine may serve as a targeted chemical probe for S100B-overexpressing cancers, distinguishing it from pentamidine's broader antimicrobial applications.

• [1] McKnight LE, et al. Structure-Based Discovery of a Novel Pentamidine-Related Inhibitor of the Calcium-Binding Protein S100B. ACS Med Chem Lett. 2012 Dec 13;3(12):975-979. doi: 10.1021/ml300166s. View Source
• [2] McKnight LE, et al. Structure-Based Discovery of a Novel Pentamidine-Related Inhibitor of the Calcium-Binding Protein S100B. ACS Med Chem Lett. 2012 Dec 13;3(12):975-979. doi: 10.1021/ml300166s. View Source

Heptamidine Research Applications

S100B-Dependent Cancer Mechanistic Studies

Heptamidine is uniquely suited for dissecting S100B-mediated pathways in melanoma and other S100B-overexpressing cancers. Its 1:1 binding stoichiometry [1] and selective cytotoxicity toward S100B-positive melanoma cells (Kd=6.9 μM) make it a valuable chemical probe for target validation and pathway analysis, distinct from pentamidine's 2:1 binding mode.

DM1 RNA Splicing Correction

Heptamidine's ability to rescue mis-splicing in a HeLa cell DM1 model (EC₅₀=15 μM) [1] and to correct exon 7a inclusion in HSALR mice (20 mg/kg, restoring to 6±1% wild-type levels) positions it as a critical tool for DM1 research. Its functional divergence from propamidine and pentamidine, which fail to correct splicing, underscores its specific utility.

Bis-Amidine DNA Binding SAR Studies

Heptamidine's poorly sequence-selective DNA binding, in contrast to the pronounced AT-tract selectivity of propamidine and pentamidine [1], makes it a valuable comparator in SAR campaigns aimed at understanding the role of linker length in nucleic acid recognition and antimicrobial activity.

S100B/RAGE Signaling in Neuroinflammation

Heptamidine has been shown to inhibit S100B/RAGE-mediated signaling, significantly reducing gp120-induced neuroinflammation and protecting neuronal integrity in both in vitro co-culture systems and gp120 transgenic mouse models (P<0.05 to P<0.001) [1]. This application is supported by direct experimental evidence and is not claimed for pentamidine in this context.

Application

Selection Property

Validation Focus

S100B-dependent cancer pathway studies

1:1 binding stoichiometry probe

S100B target engagement and cell-viability endpoint review

DM1 RNA mis-splicing research

Splicing correction tool compound

Mis-splicing rescue and exon inclusion analysis

Bis-amidine DNA binding SAR

Non-AT-selective DNA binding comparator

Linker-length SAR in nucleic acid recognition

S100B/RAGE neuroinflammation model

S100B/RAGE pathway inhibitor context

gp120-induced neuroinflammation pathway response review

• [1] Yang S, et al. SBi4211 alleviates gp120-induced central nervous system injury via inhibiting S100B/ RAGE. Nan Fang Yi Ke Da Xue Xue Bao. 2020 Dec 30;40(12):1803-1809. doi: 10.12122/j.issn.1673-4254.2020.12.16. View Source